Cas no 922896-87-5 (N-benzyl-4-(4-fluorobenzenesulfonyl)-N-(6-methyl-1,3-benzothiazol-2-yl)butanamide)

• Product Name: N-benzyl-4-(4-fluorobenzenesulfonyl)-N-(6-methyl-1,3-benzothiazol-2-yl)butanamide
• CAS No: 922896-87-5
• MF: C₂₅H₂₃FN₂O₃S₂
• MW: 482.590127229691
• CID: 5505598
• PubChem ID: 41274608
• Update Time: 2025-06-07

N-benzyl-4-(4-fluorobenzenesulfonyl)-N-(6-methyl-1,3-benzothiazol-2-yl)butanamide Chemical and Physical Properties

Names and Identifiers

• 922896-87-5
• N-benzyl-4-(4-fluorophenyl)sulfonyl-N-(6-methyl-1,3-benzothiazol-2-yl)butanamide
• N-benzyl-4-((4-fluorophenyl)sulfonyl)-N-(6-methylbenzo[d]thiazol-2-yl)butanamide
• F2815-0758
• N-benzyl-4-(4-fluorobenzenesulfonyl)-N-(6-methyl-1,3-benzothiazol-2-yl)butanamide
• AKOS024469447
• VU0500734-1

• Inchi： 1S/C25H23FN2O3S2/c1-18-9-14-22-23(16-18)32-25(27-22)28(17-19-6-3-2-4-7-19)24(29)8-5-15-33(30,31)21-12-10-20(26)11-13-21/h2-4,6-7,9-14,16H,5,8,15,17H2,1H3
• InChI Key： KFGRJSWHVIEJLV-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(CCCC(N(C1=NC2C=CC(C)=CC=2S1)CC1C=CC=CC=1)=O)(=O)=O

Computed Properties

• Exact Mass: 482.11341311g/mol
• Monoisotopic Mass: 482.11341311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 745
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-benzyl-4-(4-fluorobenzenesulfonyl)-N-(6-methyl-1,3-benzothiazol-2-yl)butanamide

Comprehensive Overview of N-benzyl-4-(4-fluorobenzenesulfonyl)-N-(6-methyl-1,3-benzothiazol-2-yl)butanamide (CAS No. 922896-87-5)

N-benzyl-4-(4-fluorobenzenesulfonyl)-N-(6-methyl-1,3-benzothiazol-2-yl)butanamide (CAS No. 922896-87-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of sulfonamide derivatives, which are widely studied for their diverse biological activities. The presence of both benzothiazole and fluorobenzenesulfonyl moieties in its structure makes it a promising candidate for drug discovery and development.

In recent years, the scientific community has shown increasing interest in sulfonamide-based compounds due to their role in targeting enzymes and receptors involved in various diseases. The 6-methyl-1,3-benzothiazol-2-yl group in this compound is particularly noteworthy, as benzothiazole derivatives are known for their antimicrobial, anti-inflammatory, and anticancer properties. Researchers are actively exploring the potential of CAS No. 922896-87-5 in the context of kinase inhibition and signal transduction modulation, which are hot topics in modern drug development.

The fluorobenzenesulfonyl component of this compound enhances its metabolic stability and bioavailability, making it a valuable scaffold for medicinal chemistry. Fluorine substitution is a common strategy in drug design to improve pharmacokinetic properties, and this compound exemplifies the successful application of this approach. Additionally, the N-benzyl group contributes to the lipophilicity of the molecule, which can influence its membrane permeability and target binding affinity.

One of the most frequently searched questions related to N-benzyl-4-(4-fluorobenzenesulfonyl)-N-(6-methyl-1,3-benzothiazol-2-yl)butanamide is its potential role in cancer therapy. Preliminary studies suggest that this compound may exhibit inhibitory effects on specific kinases involved in tumor growth and proliferation. This aligns with the growing demand for novel targeted therapies in oncology, where precision medicine is becoming a cornerstone of treatment strategies.

Another area of interest is the compound's potential application in neurodegenerative diseases. The benzothiazole moiety is structurally similar to certain compounds that have shown neuroprotective effects in preclinical models. Researchers are investigating whether CAS No. 922896-87-5 could be optimized to cross the blood-brain barrier and modulate pathways implicated in conditions like Alzheimer's and Parkinson's diseases.

From a synthetic chemistry perspective, the preparation of N-benzyl-4-(4-fluorobenzenesulfonyl)-N-(6-methyl-1,3-benzothiazol-2-yl)butanamide involves multi-step organic transformations, including sulfonylation and amide coupling reactions. The compound's purity and yield are critical factors for its successful application in biological assays, and advanced analytical techniques such as HPLC and NMR spectroscopy are routinely employed for characterization.

In the context of green chemistry, there is increasing scrutiny on the environmental impact of synthetic methodologies. Researchers are exploring sustainable approaches to synthesize sulfonamide derivatives like this compound, with a focus on reducing hazardous byproducts and improving atom economy. This aligns with the broader trend in the pharmaceutical industry to adopt eco-friendly synthesis practices.

The patent landscape surrounding CAS No. 922896-87-5 is also a topic of interest. Intellectual property protection is crucial for incentivizing innovation in drug discovery, and several patents have been filed for related compounds with similar structural motifs. This underscores the commercial potential of this chemical entity and its derivatives.

In summary, N-benzyl-4-(4-fluorobenzenesulfonyl)-N-(6-methyl-1,3-benzothiazol-2-yl)butanamide represents a fascinating example of modern medicinal chemistry. Its unique structure, combined with its potential biological activities, makes it a compelling subject for ongoing research. As the scientific community continues to unravel its mechanisms of action and therapeutic potential, this compound may pave the way for new treatments in areas of unmet medical need.